Cas no 2098787-86-9 (2-(2-Hydrazinyl-2-oxoethyl)isoquinolin-2-ium bromide)

2-(2-Hydrazinyl-2-oxoethyl)isoquinolin-2-ium bromide structure
2098787-86-9 structure
Product Name:2-(2-Hydrazinyl-2-oxoethyl)isoquinolin-2-ium bromide
CAS No:2098787-86-9
MF:C11H12BrN3O
MW:282.136481285095
CID:5688061
PubChem ID:155487136
Update Time:2024-11-07

2-(2-Hydrazinyl-2-oxoethyl)isoquinolin-2-ium bromide Chemical and Physical Properties

Names and Identifiers

    • 2-(2-hydrazineyl-2-oxoethyl)isoquinolin-2-ium bromide
    • LCZC2682
    • 2-(2-Hydrazinyl-2-oxoethyl)isoquinolin-2-ium bromide
    • 2098787-86-9
    • 2-[(hydrazinecarbonyl)methyl]isoquinolin-2-ium bromide
    • Inchi: 1S/C11H11N3O.BrH/c12-13-11(15)8-14-6-5-9-3-1-2-4-10(9)7-14;/h1-7H,8,12H2;1H
    • InChI Key: ZUPUZWRZWFIZQG-UHFFFAOYSA-N
    • SMILES: [Br-].O=C(C[N+]1C=CC2C=CC=CC=2C=1)NN

Computed Properties

  • Exact Mass: 281.01637g/mol
  • Monoisotopic Mass: 281.01637g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59Ų
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent